Cas no 100614-10-6 (Hexyl 5-bromo-2-hydroxybenzoate)

Hexyl 5-bromo-2-hydroxybenzoate structure
100614-10-6 structure
Product Name:Hexyl 5-bromo-2-hydroxybenzoate
CAS No:100614-10-6
MF:C13H17BrO3
MW:301.176283597946
CID:1030556
PubChem ID:44829103
Update Time:2025-04-20

Hexyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Hexyl 5-bromo-2-hydroxybenzoate
    • LogP
    • DTXSID10661186
    • hexyl 5-bromo-2-hydroxy-benzoate
    • 100614-10-6
    • Hexyl5-bromo-2-hydroxybenzoate
    • AKOS015843137
    • DB-058465
    • A800244
    • Inchi: 1S/C13H17BrO3/c1-2-3-4-5-8-17-13(16)11-9-10(14)6-7-12(11)15/h6-7,9,15H,2-5,8H2,1H3
    • InChI Key: PYHWRSPSOBAKFS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C(=O)OCCCCCC)O

Computed Properties

  • Exact Mass: 300.03611
  • Monoisotopic Mass: 300.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.342
  • Boiling Point: 345.089°C at 760 mmHg
  • Flash Point: 162.504°C
  • Refractive Index: 1.543
  • PSA: 46.53
  • LogP: 3.89180

Hexyl 5-bromo-2-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
BD2486748-1g
Hexyl5-bromo-2-hydroxybenzoate
100614-10-6 95+%
1g
RMB 1008.00 2025-02-21
Ambeed
A440554-1g
Hexyl 5-bromo-2-hydroxybenzoate
100614-10-6 95+%
1g
$180.0 2024-04-26

Hexyl 5-bromo-2-hydroxybenzoate Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd